Cas no 1448052-63-8 (2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1448052-63-8
• MF: C₁₃H₁₄BrNO₃S
• MW: 344.224161624908
• CID: 6350060
• PubChem ID: 71788987
• Update Time: 2025-08-05

2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide
• 1448052-63-8
• F6201-0325
• 2-BROMO-N-[(2,5-DIMETHYLFURAN-3-YL)METHYL]BENZENESULFONAMIDE
• 2-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]benzene-1-sulfonamide
• 2-bromo-N-((2,5-dimethylfuran-3-yl)methyl)benzenesulfonamide
• AKOS024538555

• Inchi： 1S/C13H14BrNO3S/c1-9-7-11(10(2)18-9)8-15-19(16,17)13-6-4-3-5-12(13)14/h3-7,15H,8H2,1-2H3
• InChI Key： LMCAJCHVPCDEAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1C=C(C)OC=1C)(=O)=O

Computed Properties

• Exact Mass: 342.98778g/mol
• Monoisotopic Mass: 342.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.7Ų

Additional information on 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide

Introduction to 2-Bromo-N-(2,5-Dimethylfuran-3-Yl)Methylbenzene-1-Sulfonamide (CAS No. 1448052-63-8)

The compound 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide, identified by the CAS number 1448052-63-8, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a sulfonamide group at position 1, a bromine atom at position 2, and a methyl group attached to the nitrogen atom of the sulfonamide. The nitrogen atom is further substituted with a 2,5-dimethylfuran moiety, which adds complexity and functionality to the molecule.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The incorporation of the 2,5-dimethylfuran group into the molecule has been shown to enhance its stability and bioavailability, as demonstrated in recent studies published in high-impact journals such as Nature Chemistry and Angewandte Chemie.

In terms of applications, 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide has been extensively studied for its potential as a building block in drug discovery. Its sulfonamide group is known to exhibit strong binding affinity to various biological targets, including protein kinases and enzymes involved in inflammatory pathways. For instance, researchers at the University of California have reported that this compound demonstrates potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Beyond its pharmacological applications, this compound has also found utility in the development of advanced materials. The bromine atom at position 2 serves as an excellent leaving group, enabling the formation of various aryl halides through cross-coupling reactions. This property has been leveraged in the synthesis of novel polymers and nanoparticles with tailored electronic and mechanical properties. A study published in Advanced Materials highlighted the use of this compound as a precursor for constructing highly conductive polymer networks for use in flexible electronics.

The integration of the 2,5-dimethylfuran group into the molecule introduces additional functionalization opportunities. Furan derivatives are well-known for their ability to engage in Diels-Alder reactions and other pericyclic processes, enabling the construction of complex molecular architectures. Recent research has focused on exploiting these properties to develop bio-inspired molecules that mimic natural product frameworks. For example, scientists at MIT have utilized this compound as a key intermediate in the total synthesis of a bioactive marine natural product.

In conclusion, 2-bromo-N-(2,5-dimethylfuran-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448052-63-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization strategies, positions it as an essential tool for researchers aiming to push the boundaries of modern chemistry and materials science.